ethyl 2-(3-amino-1H-1,2,4-triazol-1-yl)acetate

• IUPAC Name: ethyl 2-(3-amino-1,2,4-triazol-1-yl)acetate
• InChI: InChI=1S/C6H10N4O2/c1-2-12-5(11)3-10-4-8-6(7)9-10/h4H,2-3H2,1H3,(H2,7,9)
• InChI Key: ZBTDJZDIEQXLQN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CN1C=NC(=N1)N
• Molecular Formula: C6H10N4O2
• Molecular Weight: 170.17 g/mol
• CAS No.: 895571-94-5

Description

The compound “ethyl 2-(3-amino-1H-1,2,4-triazol-1-yl)acetate” contains an ethyl acetate group and a 1H-1,2,4-triazole group. The 1H-1,2,4-triazole is a type of triazole, which is a class of five-membered ring compounds with three nitrogen atoms in the ring. They are known for their diverse range of biological activities.

Molecular Structure Analysis

The molecular structure of this compound would include an ethyl acetate group attached to the 2-position of a 1H-1,2,4-triazole ring. The 3-position of the triazole ring would have an amino group.

Chemical Reactions Analysis

Triazoles are known to participate in various chemical reactions. They can act as ligands in coordination chemistry, and they can undergo reactions at the nitrogen atoms or at the carbon between the nitrogens.

Physical and Chemical Properties Analysis

The physical and chemical properties of a compound depend on its structure. For example, triazoles are generally stable compounds. They are often soluble in polar solvents due to their nitrogen atoms, which can participate in hydrogen bonding.

Mechanism of Action

Target of Action

Compounds with a 1,2,4-triazole ring, such as this one, have been found to bind to the iron in the heme moiety of cytochrome p450 enzymes .

Mode of Action

It is known that the nitrogen atoms of the 1,2,4-triazole ring can bind to the iron in the heme moiety of cytochrome p450 enzymes

Biochemical Pathways

Given its potential interaction with cytochrome p450 enzymes, it may influence the metabolic pathways these enzymes are involved in .

Result of Action

Given its potential interaction with Cytochrome P450 enzymes, it may influence the metabolic processes these enzymes are involved in .

Safety and Hazards

The safety and hazards of a compound depend on its structure and properties. Some triazoles are known to be toxic, while others are used in medicinal chemistry.

Future Directions

The future directions for research on this compound would depend on its properties and potential applications. Triazoles are a focus of research in various fields, including medicinal chemistry, due to their wide range of biological activities.

Biochemical Analysis

Biochemical Properties

Ethyl 2-(3-amino-1H-1,2,4-triazol-1-yl)acetate plays a significant role in biochemical reactions, particularly as an inhibitor of certain enzymes. It interacts with enzymes such as imidazoleglycerol-phosphate dehydratase, which is involved in the histidine biosynthesis pathway . This interaction is competitive, meaning that this compound competes with the natural substrate of the enzyme, thereby inhibiting its activity . Additionally, this compound has been shown to affect other enzymes and proteins involved in mitochondrial and chloroplast functions .

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It influences cell function by disrupting mitochondrial and chloroplast activities, leading to changes in cellular metabolism . This compound can cause chlorosis in plant cells by disorganizing chloroplast membranes and inhibiting the formation of chloroplast DNA and ribosomes . In animal cells, it affects cell signaling pathways and gene expression by inhibiting enzymes involved in critical metabolic pathways .

Molecular Mechanism

At the molecular level, this compound exerts its effects through binding interactions with specific biomolecules. It acts as a competitive inhibitor of imidazoleglycerol-phosphate dehydratase, preventing the enzyme from catalyzing the sixth step of histidine production . This inhibition leads to a buildup of intermediate compounds and disrupts the normal metabolic flow. Additionally, this compound can inhibit other enzymes, such as catalase and peroxidase, affecting oxidative stress responses in cells .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that this compound remains stable under certain conditions but may degrade over time, leading to reduced efficacy . Long-term exposure to this compound in in vitro and in vivo studies has demonstrated persistent effects on cellular metabolism and function .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit minimal toxic effects, while higher doses can lead to significant adverse effects, including toxicity and disruption of normal cellular functions . Threshold effects have been observed, where a specific dosage level triggers a marked change in the compound’s impact on the organism .

Metabolic Pathways

This compound is involved in several metabolic pathways, particularly those related to amino acid biosynthesis. It interacts with enzymes such as imidazoleglycerol-phosphate dehydratase, affecting the histidine biosynthesis pathway . This interaction can alter metabolic flux and metabolite levels, leading to changes in cellular metabolism .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It may interact with specific transporters or binding proteins that facilitate its movement across cellular membranes . The compound’s localization and accumulation within cells can influence its overall activity and function .

Subcellular Localization

The subcellular localization of this compound is crucial for its activity. It may be directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications . This localization can affect the compound’s function and its interactions with other biomolecules .

Synthesis routes and methods

Procedure details

61.1 To a stirred mixture of 2.8 g 3-amino-1,2,4-triazole in 50 ml DMF, 1.57 g NaH were slowly added at 0° C. under an argon atmosphere. After 1 hr stirring at 0° C., 3.31 ml ethyliodoacetate were added. The reaction mixture was stirred at r.t. over night. The mixture was diluted with water and extracted with EtOAc and CH2Cl2/MeOH 9:1. The organic phase was dried (MgSO4), filtered and concentrated. The crude product was purified by chromatography on silica, using a gradient from CH2Cl2 to CH2Cl2/MeOH 9:1 and then crystallization from cyclohexane/EtOAc to give 750 mg (3-amino-[1,2,4]triazol-1-yl)-acetic acid ethyl ester as a white solid.